Cas no 1261975-50-1 (5-(3-Chloro-4-fluorophenyl)-2-cyanophenol)

5-(3-Chloro-4-fluorophenyl)-2-cyanophenol is a fluorinated and chlorinated aromatic compound featuring both cyano and hydroxyl functional groups. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated phenyl motifs. The presence of electron-withdrawing substituents (chloro, fluoro, and cyano) enhances its reactivity in electrophilic and nucleophilic substitution reactions, facilitating further derivatization. The hydroxyl group offers additional functionalization potential through etherification or esterification. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular architecture supports precise structural modifications in complex organic syntheses.
5-(3-Chloro-4-fluorophenyl)-2-cyanophenol structure
1261975-50-1 structure
Product Name:5-(3-Chloro-4-fluorophenyl)-2-cyanophenol
CAS No:1261975-50-1
MF:C13H7ClFNO
MW:247.652185678482
MDL:MFCD18314373
CID:2767038
PubChem ID:53220048
Update Time:2025-11-02

5-(3-Chloro-4-fluorophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

    • 3'-Chloro-4'-fluoro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile
    • 5-(3-CHLORO-4-FLUOROPHENYL)-2-CYANOPHENOL
    • 1261975-50-1
    • MFCD18314373
    • DTXSID40684828
    • 5-(3-Chloro-4-fluorophenyl)-2-cyanophenol, 95%
    • 5-(3-Chloro-4-fluorophenyl)-2-cyanophenol
    • MDL: MFCD18314373
    • Inchi: 1S/C13H7ClFNO/c14-11-5-8(3-4-12(11)15)9-1-2-10(7-16)13(17)6-9/h1-6,17H
    • InChI Key: HEQJRZCORPCQQO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC(C#N)=C(C=1)O)F

Computed Properties

  • Exact Mass: 247.0200197Da
  • Monoisotopic Mass: 247.0200197Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 44Ų

5-(3-Chloro-4-fluorophenyl)-2-cyanophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320416-5 g
5-(3-Chloro-4-fluorophenyl)-2-cyanophenol, 95%; .
1261975-50-1 95%
5g
€1,159.00 2022-08-31
abcr
AB320416-5g
5-(3-Chloro-4-fluorophenyl)-2-cyanophenol, 95%; .
1261975-50-1 95%
5g
€1159.00 2024-04-20

Additional information on 5-(3-Chloro-4-fluorophenyl)-2-cyanophenol

Comprehensive Overview of 5-(3-Chloro-4-fluorophenyl)-2-cyanophenol (CAS No. 1261975-50-1)

5-(3-Chloro-4-fluorophenyl)-2-cyanophenol (CAS No. 1261975-50-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and cyanophenol functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 5-(3-Chloro-4-fluorophenyl)-2-cyanophenol make it a versatile intermediate in organic synthesis. Its electron-withdrawing substituents, such as the cyano group and halogen atoms, enhance its reactivity in cross-coupling reactions, a topic frequently searched by chemists on platforms like Google Scholar and Reaxys. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable chemical processes.

In the context of drug design, this compound's aromatic core and polar functional groups contribute to its ability to interact with biological targets. A 2023 study highlighted its potential as a scaffold for anti-inflammatory drugs, addressing a common search query about "new anti-inflammatory compounds." Additionally, its fluorine moiety—a hotspot in medicinal chemistry—improves metabolic stability, a key consideration in pharmacokinetic optimization.

Beyond pharmaceuticals, 5-(3-Chloro-4-fluorophenyl)-2-cyanophenol has applications in material science. Its conjugated system and rigid structure make it a candidate for designing organic electronic materials, such as OLEDs or sensors. This aligns with rising searches for "advanced organic semiconductors," reflecting industry demand for high-performance materials.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry—techniques often queried by lab professionals. Recent advancements in machine learning for chemical analysis have further streamlined its identification, a topic gaining traction in AI-driven chemistry forums.

In summary, 5-(3-Chloro-4-fluorophenyl)-2-cyanophenol (CAS No. 1261975-50-1) represents a multifaceted compound bridging drug discovery, green chemistry, and material innovation. Its continued study promises to address pressing challenges in healthcare and sustainable technology, making it a focal point for interdisciplinary research.

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